Cas no 882073-26-9 (1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE)

• Product Name: 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE
• CAS No: 882073-26-9
• MF: C₂₀H₂₀Cl₂O₂S₂
• MW: 427.407601356506
• CID: 5270968
• Update Time: 2025-07-09

1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE
• 1-(4-chlorophenyl)-3-[(2-{[3-(4-chlorophenyl)-3-oxopropyl]sulfanyl}ethyl)sulfanyl]propan-1-one
• 1-Propanone, 3,3'-[(1,2-ethanediyl)bis(thio)]bis[1-(4-chlorophenyl)-

• Inchi： 1S/C20H20Cl2O2S2/c21-17-5-1-15(2-6-17)19(23)9-11-25-13-14-26-12-10-20(24)16-3-7-18(22)8-4-16/h1-8H,9-14H2
• InChI Key： AZZZRRQHGYQTAF-UHFFFAOYSA-N
• SMILES： C1C(C(CCSCCSCCC(C2C=CC(Cl)=CC=2)=O)=O)=CC=C(Cl)C=1

Additional information on 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE

Comprehensive Analysis of 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE (CAS 882073-26-9)

The compound 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE, identified by CAS 882073-26-9, is a specialized organic molecule with a unique structure featuring multiple sulfanyl (thioether) linkages and chlorophenyl groups. Its intricate design makes it a subject of interest in advanced organic synthesis and pharmaceutical research, particularly in the development of novel bioactive agents. The presence of 4-chlorophenyl and propanone moieties suggests potential applications in drug discovery and material science.

In recent years, researchers have focused on sulfur-containing compounds due to their diverse biological activities, including antioxidant and anti-inflammatory properties. This aligns with the growing demand for sustainable chemistry and green synthesis methods, as highlighted in trending topics like "green pharmaceuticals" and "eco-friendly drug design." The dual sulfanyl-ethyl bridges in CAS 882073-26-9 may offer stability and reactivity advantages, making it a candidate for catalysis or polymeric materials.

From a structural-activity relationship (SAR) perspective, the chlorophenyl groups could enhance lipophilicity, a critical factor in drug delivery systems. This resonates with current searches on "improving drug bioavailability" and "targeted molecular design." Additionally, the oxopropylene segment might contribute to hydrogen bonding interactions, a hot topic in computational chemistry forums.

Industrially, CAS 882073-26-9 could be explored for high-performance coatings or specialty chemicals, given its robust framework. Its synthesis likely involves thiol-ene click chemistry, a technique frequently queried in organic chemistry databases. As the scientific community prioritizes atom economy and waste reduction, this compound's modular structure aligns with step-efficient synthesis trends.

Safety and handling of 1-(4-CHLOROPHENYL)-3-[(2-([3-(4-CHLOROPHENYL)-3-OXOPROPYL]SULFANYL)ETHYL)SULFANYL]-1-PROPANONE should adhere to standard laboratory protocols. While not classified as hazardous, its chlorinated components warrant careful disposal, echoing popular searches on "chemical waste management." Analytical techniques like HPLC and NMR are essential for purity verification, a recurring theme in quality control discussions.

In conclusion, CAS 882073-26-9 represents a versatile scaffold bridging medicinal chemistry and industrial applications. Its design caters to contemporary needs for multifunctional molecules, positioning it as a valuable subject for further study in academic and commercial settings alike.